Cas no 2792201-86-4 (Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) )

• Product Name: Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1)
• CAS No: 2792201-86-4
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 5570152
• Update Time: 2025-05-23

Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1)

• Inchi： 1S/C14H14N2O.ClH/c1-10-4-2-5-11(8-10)14(17)16-13-7-3-6-12(15)9-13;/h2-9H,15H2,1H3,(H,16,17);1H
• InChI Key： OKYIJLPHTZBPMF-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C(C)C=CC=1)NC1C=C(N)C=CC=1

Additional information on Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1)

Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1): A Comprehensive Overview

Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1), also known by its CAS number 2792201-86-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzamide, with a specific substitution pattern that imparts unique chemical and biological properties. The structure of this compound consists of a benzamide backbone, where the amide group is attached to a methyl-substituted phenyl ring. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which can influence its solubility and reactivity.

Recent studies have highlighted the potential of Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including those with potential anti-inflammatory and antioxidant properties. The methyl substitution on the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, which can enhance its interaction with biological targets.

The synthesis of CAS 2792201-86-4 involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This intermediate undergoes amide bond formation with benzoyl chloride or its equivalent, followed by acid-mediated protonation to yield the hydrochloride salt. The reaction conditions, including temperature and pH, are carefully optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to confirm the identity and purity of the compound.

In terms of applications, Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) has shown promise in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its antioxidant properties suggest applications in protecting cells from oxidative stress-related damage.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of CAS 2792201-86-4. These studies utilize molecular docking simulations and quantitative structure-property relationship (QSPR) models to assess how this compound interacts with biological systems. Such insights are invaluable for guiding further optimization efforts and refining its therapeutic potential.

The safety profile of Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) has also been a focus of recent research. Toxicological studies indicate that it exhibits low toxicity at therapeutically relevant doses, which is encouraging for its potential use in human applications. However, further long-term studies are required to fully understand its safety profile and ensure compliance with regulatory standards.

In conclusion, Benzamide, N-(3-aminophenyl)-3-methyl-, hydrochloride (1:1) represents a valuable compound with diverse applications in chemistry and pharmacology. Its unique structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.